Cas no 121769-09-3 (L-Cysteine,N-acetyl-S-[(1S,2R,3R,6E,8S,9S,10S,12R,16R)-2-[[(6-deoxy-2,3-di-O-methyl-b-D-allopyranosyl)oxy]methyl]-3-ethyl-8,10,12-trimethyl-5,13-dioxo-9-[[3,4,6-trideoxy-3-(dimethylamino)-b-D-xylo-hexopyranosyl]oxy]-4,17-dioxabicyclo[14.1.0]heptadec-6-en-15-yl]-(9CI))

• Product name: L-Cysteine,N-acetyl-S-[(1S,2R,3R,6E,8S,9S,10S,12R,16R)-2-[[(6-deoxy-2,3-di-O-methyl-b-D-allopyranosyl)oxy]methyl]-3-ethyl-8,10,12-trimethyl-5,13-dioxo-9-[[3,4,6-trideoxy-3-(dimethylamino)-b-D-xylo-hexopyranosyl]oxy]-4,17-dioxabicyclo[14.1.0]heptadec-6-en-15-yl]-(9CI)
• CAS No: 121769-09-3
• MF: C₄₂H₇₀N₂O₁₅S
• MW: 875.07461309433
• CID: 152560

L-Cysteine,N-acetyl-S-[(1S,2R,3R,6E,8S,9S,10S,12R,16R)-2-[[(6-deoxy-2,3-di-O-methyl-b-D-allopyranosyl)oxy]methyl]-3-ethyl-8,10,12-trimethyl-5,13-dioxo-9-[[3,4,6-trideoxy-3-(dimethylamino)-b-D-xylo-hexopyranosyl]oxy]-4,17-dioxabicyclo[14.1.0]heptadec-6-en-15-yl]-(9CI) Chemical and Physical Properties

Names and Identifiers

• L-Cysteine,N-acetyl-S-[(1S,2R,3R,6E,8S,9S,10S,12R,16R)-2-[[(6-deoxy-2,3-di-O-methyl-b-D-allopyranosyl)oxy]methyl]-3-ethyl-8,10,12-trimethyl-5,13-dioxo-9-[[3,4,6-trideoxy-3-(dimethylamino)-b-D-xylo-hexopyranosyl]oxy]-4,17-dioxabicyclo[14.1.0]heptadec-6-en-15-yl]-(9CI)
• L-Cysteine,N-acetyl-S-[(1S,2R,3R,6E,8S,9S,10S,12R,16R)-2-[[(6-deoxy-2,3-di-O-methyl-b-D-allopyranosyl)oxy]methyl]-3-ethyl-8,1
• 4,17-Dioxabicyclo[14.1.0]heptadecane, mycinamicin I deriv.
• Mycinamicin X
• MycinamicinI, 11-[[2-(acetylamino)-2-carboxyethyl]thio]-10,11-dihydro-, [11(R)]-

• Inchi： 1S/C42H70N2O15S/c1-12-30-26(18-54-42-39(53-11)38(52-10)33(48)24(6)56-42)36-37(58-36)31(60-19-27(40(50)51)43-25(7)45)17-29(46)21(3)15-22(4)35(20(2)13-14-32(47)57-30)59-41-34(49)28(44(8)9)16-23(5)55-41/h13-14,20-24,26-28,30-31,33-39,41-42,48-49H,12,15-19H2,1-11H3,(H,43,45)(H,50,51)
• InChI Key： AUJBLORQUYXAHV-UHFFFAOYSA-N
• SMILES： CCC1C(COC2C(OC)C(OC)C(O)C(C)O2)C2C(O2)C(SCC(C(=O)O)NC(=O)C)CC(=O)C(C)CC(C)C(OC2C(O)C(N(C)C)CC(C)O2)C(C)C=CC(=O)O1

Computed Properties

• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 17
• Heavy Atom Count: 60
• XLogP3: 1.157

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Aminosaccharides
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbohydrates and carbohydrate conjugates Aminosaccharides